3-(3-chloro-4-fluorobenzenesulfonyl)-5-(4-chlorobenzoyl)-N2-(2,6-dimethylphenyl)thiophene-2,4-diamine
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Description
This compound features a thiophene core substituted with a 3-chloro-4-fluorobenzenesulfonyl group at position 3, a 4-chlorobenzoyl group at position 5, and an N2-(2,6-dimethylphenyl) moiety.
Properties
Molecular Formula |
C25H19Cl2FN2O3S2 |
|---|---|
Molecular Weight |
549.5 g/mol |
IUPAC Name |
[3-amino-4-(3-chloro-4-fluorophenyl)sulfonyl-5-(2,6-dimethylanilino)thiophen-2-yl]-(4-chlorophenyl)methanone |
InChI |
InChI=1S/C25H19Cl2FN2O3S2/c1-13-4-3-5-14(2)21(13)30-25-24(35(32,33)17-10-11-19(28)18(27)12-17)20(29)23(34-25)22(31)15-6-8-16(26)9-7-15/h3-12,30H,29H2,1-2H3 |
InChI Key |
ZOWQKJPBEWKDSQ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC2=C(C(=C(S2)C(=O)C3=CC=C(C=C3)Cl)N)S(=O)(=O)C4=CC(=C(C=C4)F)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(3-chloro-4-fluorobenzenesulfonyl)-5-(4-chlorobenzoyl)-N2-(2,6-dimethylphenyl)thiophene-2,4-diamine typically involves multi-step organic reactions. The process may include:
Formation of the thiophene core: This can be achieved through cyclization reactions involving appropriate precursors.
Introduction of substituents: Chlorination, fluorination, and sulfonylation reactions are used to introduce the desired substituents on the benzene and thiophene rings.
Coupling reactions: The final compound is formed through coupling reactions, such as Suzuki or Stille coupling, to attach the various functional groups.
Industrial Production Methods
Industrial production methods for such compounds often involve optimization of reaction conditions to maximize yield and purity. This may include:
Catalysts: Use of metal catalysts like palladium or nickel.
Solvents: Selection of appropriate solvents to facilitate reactions.
Temperature and Pressure: Control of reaction temperature and pressure to ensure efficient synthesis.
Chemical Reactions Analysis
Types of Reactions
3-(3-chloro-4-fluorobenzenesulfonyl)-5-(4-chlorobenzoyl)-N2-(2,6-dimethylphenyl)thiophene-2,4-diamine can undergo various chemical reactions, including:
Oxidation: Conversion to sulfoxides or sulfones.
Reduction: Reduction of nitro groups to amines.
Substitution: Halogen exchange or nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidizing agents: Hydrogen peroxide, m-chloroperbenzoic acid.
Reducing agents: Lithium aluminum hydride, sodium borohydride.
Solvents: Dichloromethane, ethanol, toluene.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines.
Scientific Research Applications
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Potential use as a probe or inhibitor in biochemical studies.
Medicine: Exploration as a candidate for drug development, particularly in targeting specific enzymes or receptors.
Industry: Application in the development of advanced materials, such as organic semiconductors or polymers.
Mechanism of Action
The mechanism of action of 3-(3-chloro-4-fluorobenzenesulfonyl)-5-(4-chlorobenzoyl)-N2-(2,6-dimethylphenyl)thiophene-2,4-diamine involves its interaction with molecular targets, such as enzymes or receptors. The compound may bind to active sites, inhibiting or modulating the activity of these targets. The specific pathways involved depend on the biological context and the nature of the target.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Analytical Characterization
- Target Compound : If crystallized, its structure could be resolved using SHELX software (), widely employed for small-molecule refinement. SHELX’s robustness in handling twinned or high-resolution data might be critical for analyzing its complex substituents .
- BTNPT (): Characterized by UV-Vis spectroscopy (λₘₐₓ = 435 nm, ε = 2.52 × 10⁵ L·mol⁻¹·cm⁻¹), highlighting its role in colorimetric assays.
Data Tables
Table 2: Analytical Techniques and Functional Groups
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